Cas no 871-84-1 (1,7-OCTADIYNE)

1,7-OCTADIYNE structure

Product Name:1,7-OCTADIYNE

CAS No:871-84-1

MF:C₈H₁₀

MW:106.165002346039

MDL:MFCD00008580

CID:40112

PubChem ID:24849918

Update Time:2024-10-26

1,7-OCTADIYNE Chemical and Physical Properties

Names and Identifiers

- 1,7-OCTADIYNE
- Octadiyne
- octa-1,7-diyne
- NSC 35135
- PD2DJ8KFZ6
- 1,7-Octadiyne, 98%
- AT23232
- DTXCID9048566
- Oct-1,7-diyne
- EINECS 212-815-0
- NSC35135
- O0147
- 871-84-1
- UNII-PD2DJ8KFZ6
- NSC-35135
- 1,7 octadiyne
- AS-79718
- DTXSID1061233
- AKOS015836215
- MFCD00008580
- NS00039174
- MDL： MFCD00008580
- Inchi： 1S/C8H10/c1-3-5-7-8-6-4-2/h1-2H,5-8H2
- InChI Key： DSOJWVLXZNRKCS-UHFFFAOYSA-N
- SMILES： C#CCCCCC#C
- BRN： 1697275

Computed Properties

Exact Mass: 106.07800
Monoisotopic Mass: 106.078
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 107
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.5
Topological Polar Surface Area: 0A^2

Experimental Properties

Color/Form: Not determined
Density: 0.8 g/mL at 25 °C(lit.)
Melting Point: 27°C (estimate)
Boiling Point: 135°C
Flash Point: Fahrenheit: 73.4 ° f
Celsius: 23 ° c
Refractive Index: n20/D 1.446(lit.)
Solubility: Not miscible or difficult to mix.
PSA: 0.00000
LogP: 1.81320
Solubility: Not determined

1,7-OCTADIYNE Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H226,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：UN 3295 3/PG 3
WGK Germany：3
Hazard Category Code： 10-36/37/38
Safety Instruction： S16-S26-S36/37/39
Hazardous Material Identification：
Safety Term：3
Packing Group：III
Risk Phrases：R10
HazardClass：3
PackingGroup：III
TSCA：Yes
Storage Condition：2-8°C

1,7-OCTADIYNE Customs Data

HS CODE：29012990

1,7-OCTADIYNE Pricemore >>

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1,7-OCTADIYNE Production Method

Production Method 1

871-84-1

Reaction Conditions

1.1 Solvents: Hexane ; 12 h, 3 °C

Reference

Reactivity of an aryl-substituted silicon-silicon triple bond: 1,2-disilabenzenes from the reactions of a 1,2-diaryldisilyne with alkynes

Han, Joon Soo; et al, Dalton Transactions, 2010, 39(39), 9238-9240

Production Method 2

220841-75-8

871-84-1

Reaction Conditions

Reference

Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment

Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 3

220841-69-0

871-84-1

Reaction Conditions

Reference

Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment

Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 4

871-84-1

776-76-1

871-84-1

218793-80-7

Reaction Conditions

1.1 Catalysts: Ytterbium, [η2-N-(diphenylmethylene)-4-fluorobenzenamine]hexakis(hexamethylphosp… ; 17 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Catalysts: Stereoisomer of [η2-N-(diphenylmethylene)benzenamine]tris(hexamethylphosphoric t… Solvents: Tetrahydrofuran
2.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis of lanthanide(II)-imine complexes and their use in carbon-carbon and carbon-nitrogen unsaturated bond transformation

Takaki, Ken; et al, Tetrahedron, 2003, 59(52), 10381-10395

Production Method 5

6867-30-7

110-52-1

871-84-1

Reaction Conditions

1.1 Solvents: Dimethyl sulfoxide ; rt → 8 °C; 1 h, 8 °C; 8 °C → rt; 2 h, rt
1.2 Reagents: Water Solvents: Water ; < 35 °C

Reference

Cyclic diynes by alkyne metathesis

Hellbach, Bjoern; et al, Synthesis, 2003, (16), 2535-2541

Production Method 6

220841-74-7

871-84-1

Reaction Conditions

1.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C

Reference

Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment

Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 7

220841-68-9

871-84-1

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Water ; 6 - 10 s, 20 °C; 1 w, 20 °C
2.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C

Reference

Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment

Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 8

4668-00-2

2396-65-8

871-84-1

Reaction Conditions

Reference

Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment

Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 9

4668-00-2

1720-38-3

871-84-1

Reaction Conditions

1.1 Reagents: Methyllithium , Lithium bromide Solvents: Diethyl ether , Pentane , Tetrahydrofuran ; -50 °C; 2 h, rt
1.2 Solvents: Tetrahydrofuran ; -70 °C; 4 h, rt
2.1 Solvents: Tetrahydrofuran , Water ; 6 - 10 s, 20 °C; 1 w, 20 °C
3.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C
4.1 Reagents: Methyllithium , Lithium bromide Solvents: Diethyl ether , Pentane , Tetrahydrofuran ; -50 °C; 2 h, rt
4.2 Solvents: Tetrahydrofuran ; -70 °C; 4 h, rt
5.1 Solvents: Tetrahydrofuran , Water ; 6 - 10 s, 20 °C; 1 w, 20 °C
6.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C

Reference

Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment

Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 10

220841-76-9

871-84-1

Reaction Conditions

1.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C
2.1 Reagents: Methyllithium , Lithium bromide Solvents: Diethyl ether , Pentane , Tetrahydrofuran ; -50 °C; 2 h, rt
2.2 Solvents: Tetrahydrofuran ; -70 °C; 4 h, rt
3.1 Solvents: Tetrahydrofuran , Water ; 6 - 10 s, 20 °C; 1 w, 20 °C
4.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C
5.1 Reagents: Methyllithium , Lithium bromide Solvents: Diethyl ether , Pentane , Tetrahydrofuran ; -50 °C; 2 h, rt
5.2 Solvents: Tetrahydrofuran ; -70 °C; 4 h, rt
6.1 Solvents: Tetrahydrofuran , Water ; 6 - 10 s, 20 °C; 1 w, 20 °C
7.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C

Reference

Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment

Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 11

220841-70-3

871-84-1

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Water ; 6 - 10 s, 20 °C; 1 w, 20 °C
2.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C
3.1 Reagents: Methyllithium , Lithium bromide Solvents: Diethyl ether , Pentane , Tetrahydrofuran ; -50 °C; 2 h, rt
3.2 Solvents: Tetrahydrofuran ; -70 °C; 4 h, rt
4.1 Solvents: Tetrahydrofuran , Water ; 6 - 10 s, 20 °C; 1 w, 20 °C
5.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C
6.1 Reagents: Methyllithium , Lithium bromide Solvents: Diethyl ether , Pentane , Tetrahydrofuran ; -50 °C; 2 h, rt
6.2 Solvents: Tetrahydrofuran ; -70 °C; 4 h, rt
7.1 Solvents: Tetrahydrofuran , Water ; 6 - 10 s, 20 °C; 1 w, 20 °C
8.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C

Reference

Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment

Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 12

218793-79-4

871-84-1

218793-80-7

Reaction Conditions

1.1 Catalysts: Stereoisomer of [η2-N-(diphenylmethylene)benzenamine]tris(hexamethylphosphoric t… Solvents: Tetrahydrofuran
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis of lanthanide(II)-imine complexes and their use in carbon-carbon and carbon-nitrogen unsaturated bond transformation

Takaki, Ken; et al, Tetrahedron, 2003, 59(52), 10381-10395